Cas no 1685-80-9 ((2E)-3-(2,4-Dimethylphenyl)acrylic Acid)

(2E)-3-(2,4-Dimethylphenyl)acrylic acid is a cinnamic acid derivative featuring a trans-configured acrylic acid group attached to a 2,4-dimethylphenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its conjugated double bond system, which enables participation in Michael additions, cycloadditions, and other electrophilic reactions. The electron-donating methyl groups at the 2- and 4-positions of the phenyl ring enhance its stability and influence reactivity patterns. It serves as a versatile intermediate for constructing more complex molecules, including fine chemicals and bioactive compounds. The product is typically supplied in high purity, ensuring reproducibility in synthetic applications.
(2E)-3-(2,4-Dimethylphenyl)acrylic Acid structure
1685-80-9 structure
Product Name:(2E)-3-(2,4-Dimethylphenyl)acrylic Acid
CAS No:1685-80-9
MF:C11H12O2
MW:176.211783409119
MDL:MFCD00017287
CID:41803
PubChem ID:13809865
Update Time:2025-06-14

(2E)-3-(2,4-Dimethylphenyl)acrylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2,4-Dimethylphenyl)acrylic acid
    • (2E)-3-(2,4-DIMETHYLPHENYL)ACRYLIC ACID
    • RARECHEM BK HC T312
    • 2,4-Dimethylcinnamic Acid
    • (E)-3-(2,4-dimethylphenyl)prop-2-enoic acid
    • 3-(2,4-Dimethylphenyl)acrylic acid, 3-(2,4-Dimethylphenyl)prop-2-enoic acid
    • 3-(4-Methoxy-1-naphthyl)acrylic acid
    • 308336-52-9
    • 2.4-Dimethylzimtsaure
    • JS-184C
    • MFCD00017287
    • EN300-323117
    • NCGC00337522-01
    • A882164
    • EN300-24471
    • W-205977
    • Z2312274886
    • SCHEMBL584565
    • 2-Propenoic acid, 3-(2,4-dimethylphenyl)-
    • AB01328641-02
    • CS-0161266
    • AKOS000263642
    • 1685-80-9
    • (E)-3-(2,4-dimethylphenyl)acrylic acid
    • (E)-3-(2,4-dimethylphenyl)acrylicacid
    • 3-(2,4-Dimethylphenyl)prop-2-enoic acid
    • (2E)-3-(2,4-dimethylphenyl)prop-2-enoic acid
    • CHEBI:228328
    • ALBB-007551
    • STK504614
    • FD68042
    • (2E)-3-(2,4-Dimethylphenyl)acrylic Acid
    • MDL: MFCD00017287
    • Inchi: 1S/C11H12O2/c1-8-3-4-10(9(2)7-8)5-6-11(12)13/h3-7H,1-2H3,(H,12,13)/b6-5+
    • InChI Key: UFSZMHHSCOXWPC-AATRIKPKSA-N
    • SMILES: OC(/C=C/C1C=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 176.08400
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.118
  • Melting Point: 179-180°C
  • Boiling Point: 310°Cat760mmHg
  • Flash Point: 215°C
  • Refractive Index: 1.592
  • PSA: 37.30000
  • LogP: 2.40120

(2E)-3-(2,4-Dimethylphenyl)acrylic Acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

(2E)-3-(2,4-Dimethylphenyl)acrylic Acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(2E)-3-(2,4-Dimethylphenyl)acrylic Acid Pricemore >>

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Additional information on (2E)-3-(2,4-Dimethylphenyl)acrylic Acid

Comprehensive Analysis of (2E)-3-(2,4-Dimethylphenyl)acrylic Acid (CAS No. 1685-80-9): Properties, Applications, and Industry Trends

The (2E)-3-(2,4-Dimethylphenyl)acrylic Acid (CAS 1685-80-9), a derivative of cinnamic acid, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This α,β-unsaturated carboxylic acid features a trans-configured double bond (2E configuration) and a 2,4-dimethylphenyl substituent, which enhances its reactivity in synthetic applications. Researchers frequently search for "synthesis of (2E)-3-(2,4-dimethylphenyl)acrylic acid" or "CAS 1685-80-9 solubility," reflecting its relevance in organic synthesis and material science.

In recent years, the demand for bioactive intermediates like 1685-80-9 has surged, driven by advancements in drug discovery and agrochemical formulations. Its role as a precursor for UV-absorbing compounds and flavonoid analogs aligns with trends in sustainable chemistry. Notably, queries such as "(2E)-3-(2,4-dimethylphenyl)acrylic acid uses in cosmetics" highlight its potential in personal care products, where it may act as a stabilizer or antioxidant.

From a technical perspective, CAS 1685-80-9 exhibits a melting point range of 160–165°C and moderate solubility in polar organic solvents. Its conjugated π-system enables applications in photopolymerization and OLED materials, topics frequently explored in nanotechnology forums. Analytical methods like HPLC purity testing and NMR characterization are critical for quality control, addressing common user concerns about "how to identify (2E)-3-(2,4-dimethylphenyl)acrylic acid."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, proper storage conditions (cool, dry environments) are recommended to maintain stability. The compound's low ecotoxicity profile makes it suitable for green chemistry initiatives, resonating with searches for "eco-friendly acrylic acid derivatives."

Future research may explore its structure-activity relationships in medicinal chemistry, particularly for anti-inflammatory agents. As industries prioritize high-purity specialty chemicals, 1685-80-9 remains a compound of interest for both academic and industrial innovators.

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